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Compound of Interest

Compound Name:
3,3-Dimethylcyclohexyl methyl

ketone

Cat. No.: B1205454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ketones with the molecular formula

C10H18O, focusing on their synthesis, characterization, and biological significance. This

document is intended for researchers, scientists, and professionals in the field of drug

development who are interested in the chemical and biological properties of these compounds.

Introduction to C10H18O Ketones
Ketones are a class of organic compounds characterized by a carbonyl group flanked by two

carbon atoms. Those with the molecular formula C10H18O are typically monocyclic or bicyclic

monoterpenoids, a diverse group of natural products with a wide range of biological activities

and industrial applications. This guide will primarily focus on two prominent isomers: menthone

and cyclodecanone, due to their prevalence in scientific literature and established applications.

Physicochemical and Spectroscopic Data
The following tables summarize key quantitative data for prominent C10H18O ketones,

facilitating easy comparison of their physical and spectroscopic properties.

Table 1: Physicochemical Properties of C10H18O Ketones
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Compound
IUPAC
Name

Molar Mass
( g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

l-Menthone

(2S,5R)-2-

Isopropyl-5-

methylcycloh

exanone

154.25 207 -6 0.895

d-

Isomenthone

(2R,5R)-2-

isopropyl-5-

methylcycloh

exanone

154.25 210 - -

Cyclodecano

ne

Cyclodecano

ne
154.25

94-98 (at 10

mmHg)
20-22 -

Table 2: Spectroscopic Data for Menthone

Spectroscopy Key Peaks/Shifts Reference

¹H-NMR

Conformational analysis

reveals both methyl and

isopropyl groups are

equatorially oriented in the

stable conformation.

[1]

¹³C-NMR

Spectral analysis has been

used to establish the structure

of hydrazone derivatives.

[2]

IR Spectroscopy

Strong C=O stretch observed

at 1706 cm⁻¹. Strong C-H

stretches are found at 2953

cm⁻¹, 2926 cm⁻¹, and 2869

cm⁻¹.

[3]

Mass Spectrometry
GC-MS is a common method

for detection in essential oils.
[4]
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Experimental Protocols
Detailed methodologies for the synthesis and characterization of key C10H18O ketones are

provided below.

Synthesis of Menthone and Isomenthone
Menthone can be synthesized through the oxidation of menthol. The interconversion between

menthone and its diastereomer, isomenthone, can be achieved via an enol intermediate.[5]

Experimental Protocol: Oxidation of l-Menthol to l-Menthone

Preparation: In a fume hood, prepare a solution of l-menthol in a suitable solvent such as

diethyl ether.

Oxidation: Slowly add an oxidizing agent, such as acidified dichromate (e.g., chromic acid),

to the menthol solution while stirring. The use of stoichiometric oxidants in the presence of

diethyl ether as a co-solvent can help minimize the epimerization of l-menthone to d-

isomenthone.[5]

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Once the reaction is complete, quench the reaction mixture, typically with water,

and separate the organic layer.

Purification: Wash the organic layer with a saturated sodium bicarbonate solution and then

with brine. Dry the organic layer over anhydrous sodium sulfate and concentrate it under

reduced pressure. The crude product can be purified by fractional distillation.[5]

Experimental Protocol: Isomerization of (-)-Menthone to (+)-Isomenthone

Enamine Formation: React (-)-menthone with a secondary amine, such as pyrrolidine, in the

presence of an acid catalyst (e.g., p-toluenesulfonic acid) in a suitable solvent like benzene.

Hydrolysis: Hydrolyze the resulting enamine. Hydrolysis using carbon disulfide as a

scavenger for the amine can yield a product rich in (+)-isomenthone (approximately 85%).[6]
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The hydrolysis can also be carried out using aqueous acid, such as 20% hydrochloric acid,

though this may lead to an equilibrium mixture.[6]

Purification: The resulting mixture of menthone and isomenthone can be separated by

distillation.[7]

Synthesis of Cyclodecanone
Cyclodecanone can be synthesized through ring enlargement of a smaller cyclic ketone, such

as cyclooctanone.

Experimental Protocol: Ring Enlargement of Cyclooctanone to Cyclodecanone

This synthesis involves a multi-step process starting from the enamine of cyclooctanone.

Enamine Formation: React cyclooctanone with pyrrolidine. The water formed during the

reaction is removed azeotropically.

Reaction with Methyl Propiolate: The crude enamine is dissolved in ether and reacted with

methyl propiolate. The temperature should be maintained at 25-30°C.

Hydrolysis and Decarboxylation: The resulting solid intermediate is hydrolyzed with 6%

hydrochloric acid, followed by hydrogenation over a palladium-charcoal catalyst.

Saponification and Decarboxylation: The product from the previous step is heated under

reflux with aqueous sodium hydroxide. The resulting mixture is then distilled to remove

methanol.

Purification: The residue is extracted with ether, and the solvent is removed. The final

product, cyclodecanone, is purified by distillation under reduced pressure.[8]

Biological Activities and Signaling Pathways
Menthone and its derivatives have been shown to possess a range of biological activities.

Antimicrobial Activity of Menthone
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Menthone has demonstrated significant antimicrobial activity against methicillin-resistant

Staphylococcus aureus (MRSA).[9][10] The proposed mechanism of action involves the

disruption of the bacterial cell membrane.

Key aspects of menthone's antimicrobial action:

Membrane Potential Depolarization: Menthone causes a loss of membrane potential in

MRSA cells.

Membrane Integrity Disruption: It leads to the disruption of the physical integrity of the

bacterial membrane.

Lipid Homeostasis Disturbance: Menthone alters the lipid profile of the MRSA cell

membrane, affecting its structure and function.[9]

Menthone's Role in Cellular Signaling
Derivatives of menthone have been investigated for their potential to inhibit the PI3K/Akt/mTOR

signaling pathway, which is often dysregulated in cancer.[11] This pathway is crucial for cell

growth, proliferation, and survival. Inhibition of this pathway can lead to apoptosis of tumor

cells.[11]

Menthol, a related monoterpene alcohol from which menthone can be synthesized, is known to

interact with TRPM8 receptors, which are involved in various cellular processes.[12][13]

Visualizations
The following diagrams illustrate key experimental and biological pathways involving C10H18O

ketones.

Synthesis of Menthone
Isomerization

l-Menthol Oxidation
(e.g., Chromic Acid) l-Menthone l-Menthone Enol Intermediate d-Isomenthone
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Click to download full resolution via product page

Caption: Synthetic pathway of l-menthone and its isomerization.
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Caption: Menthone's antimicrobial mechanism against MRSA.
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Caption: Inhibition of the PI3K/Akt/mTOR pathway by menthone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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